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Compound of Interest

Compound Name: 3-Cyclopentylacrylonitrile

Cat. No.: B3418408 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Cyclopentylacrylonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Cyclopentylacrylonitrile (CAS No. 591769-05-0), a key intermediate in the synthesis of

various pharmaceuticals.[1][2] Adherence to these guidelines is crucial for minimizing risks and

ensuring a safe laboratory environment.

Hazard Identification and Classification
3-Cyclopentylacrylonitrile is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 3

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 3

Skin Corrosion/Irritation -

Serious Eye Damage/Eye Irritation -

Carcinogenicity Warning

Hazardous to the aquatic environment, long-

term hazard
Harmful

Data compiled from multiple sources.[3] Note: Specific categories for skin and eye irritation

were not consistently available.

Table 2: Hazard Statements

Code Statement

H301 Toxic if swallowed.[3]

H311 Toxic in contact with skin.[3][4]

H331 Toxic if inhaled.[3][4]

H351 Suspected of causing cancer.[3]

H412
Harmful to aquatic life with long lasting effects.

[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Cyclopentylacrylonitrile is essential

for safe handling and storage.

Table 3: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₁₁N [1]

Molecular Weight 121.18 g/mol [1][5]

Appearance
Colorless to pale yellow

transparent liquid
[2]

Form Solid

Boiling Point
209.0 ± 9.0 °C (760 mmHg)

(Calculated)
[6]

Flash Point 79.9 ± 11.2 °C (Calculated) [6]

Density 1.0 ± 0.1 g/cm³ (Calculated) [6]

Solubility Not Available -

Vapor Pressure Not Available -

Note: Some physical properties are calculated estimates and may not reflect experimentally

determined values.

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent exposure and accidents.

Handling
Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[7] Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Wear protective gloves and clothing.[4]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.[4]
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General Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands

thoroughly after handling.[4] Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[4]

Storage
Store in a cool, dry, well-ventilated area.[4]

Keep containers tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

Protect from direct sunlight and sources of ignition.[7]

Emergency Procedures
In the event of an emergency, follow these procedures.

First-Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor.[4] Rinse mouth.[4]

If on Skin: Take off immediately all contaminated clothing.[4] Wash with plenty of water.[4]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4] Call a POISON

CENTER or doctor.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[4] Water

spray may be used for large fires only.[4]

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and nitrogen oxides.[4]
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Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[7] Wear appropriate personal

protective equipment.[4] Remove all sources of ignition.[4]

Environmental Precautions: Prevent spillage from entering drains or water courses.[4]

Containment and Cleanup: Absorb spill with inert material (e.g., sand, earth, vermiculite).[4]

Collect and place in a suitable, labeled container for disposal.[4]

Toxicological Information
Detailed toxicological studies for 3-Cyclopentylacrylonitrile are limited.

Table 4: Toxicological Data

Test Result

Acute Toxicity (Oral, Dermal, Inhalation) Toxic.[3][4]

LD50/LC50 Not Available.[4]

Skin Corrosion/Irritation

Not classified as an irritant based on animal

models, but good hygiene practice is required.

[4]

Serious Eye Damage/Irritation
Not classified as an irritant, but direct contact

may cause transient discomfort.[4]

Carcinogenicity Suspected of causing cancer.[3]

Experimental Protocols
Detailed experimental protocols for determining the safety parameters of 3-
Cyclopentylacrylonitrile are not publicly available. The safety data presented in this guide are

based on information from Safety Data Sheets, which are typically derived from a combination

of experimental data on the substance or similar substances, and expert judgment.
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Visualized Safety Workflow
The following diagram illustrates the logical workflow for ensuring safety when handling 3-
Cyclopentylacrylonitrile.

Hazard Identification

Risk Assessment & Control

Safe Handling & Storage

Emergency Response

Identify Hazards:
- Toxic (Oral, Dermal, Inhalation)

- Suspected Carcinogen
- Aquatic Hazard

Implement Controls:
- Engineering (Fume Hood)

- PPE (Gloves, Goggles)
- Administrative (Training)

Safe Handling:
- Avoid contact and inhalation

- Good hygiene

Safe Storage:
- Cool, dry, well-ventilated
- Away from incompatibles

Spill Response:
- Evacuate & Ventilate

- Absorb & Contain

If spill occurs

Exposure Response:
- First Aid (Skin, Eyes, Inhalation, Ingestion)

- Seek medical attention

If exposure occurs

Fire Response:
- Use appropriate extinguisher

- Wear SCBA

If fire occurs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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